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Compound of Interest

Compound Name: 2-Bromo-5-chloropyrimidine

Cat. No.: B039030 Get Quote

An In-depth Technical Guide to 2-Bromo-5-
chloropyrimidine
This technical guide provides a comprehensive overview of the chemical properties of 2-
Bromo-5-chloropyrimidine, a halogenated pyrimidine derivative. This document is intended

for researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Chemical Properties and Identification
2-Bromo-5-chloropyrimidine is a key building block in the synthesis of more complex

molecules. Its reactivity is characterized by the presence of two different halogen atoms

attached to the pyrimidine ring, allowing for selective functionalization.

Below is a summary of its key chemical data:
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Property Value Reference

Molecular Formula C4H2BrClN2 [1][2]

Molecular Weight 193.43 g/mol [1][2]

CAS Number 124405-67-0 [1][2]

SMILES ClC1=CN=C(Br)N=C1 [1]

Purity Typically ≥97% [2]

Storage Conditions Inert atmosphere, 2-8°C [1]

Structural Formula
The structural formula of 2-Bromo-5-chloropyrimidine is based on a pyrimidine ring, which is

a six-membered heterocyclic aromatic ring containing two nitrogen atoms. In this compound,

the bromine atom is attached at position 2, and the chlorine atom is at position 5.

Reactants

Reaction Conditions

Products
2-Bromo-5-chloropyrimidine

Reaction Mixture

Arylboronic Acid

Pd Catalyst

Base

Solvent

2-Aryl-5-chloropyrimidine

Byproducts
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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